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Compound of Interest

Compound Name: AC-green

Cat. No.: B11932782

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-green, also known as VDP-green, is a novel fluorescent probe designed for the specific
imaging of vicinal dithiol proteins (VDPs) within living systems.[1][2][3] VDPs, characterized by
the presence of two spatially proximate thiol groups, are crucial in maintaining cellular redox
homeostasis, and their dysregulation has been implicated in various diseases. AC-green offers
a valuable tool for investigating the roles of VDPs in cellular signaling and pathology. This guide
provides a comprehensive overview of the initial characterization of AC-green, including its
photophysical properties, detailed experimental protocols for its use, and visualization of its
mechanism of action.

Core Photophysical Properties

The utility of a fluorescent probe is defined by its photophysical parameters. While specific
guantitative data for the quantum yield and molar extinction coefficient of AC-green are not
publicly available in the literature, this section outlines the known properties and provides
standardized protocols for their determination.
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Property

Value/Description

Excitation Maximum (Aex)

400 nm[1][2]

Emission Maximum (Aem)

475 nm

Quantum Yield (®)

Not specified in literature. A high quantum yield

is desirable for bright fluorescent probes.

Molar Extinction Coefficient (g)

Not specified in literature.

Photostability

Described as high, but quantitative data is not

available.

Fluorescence Enhancement

>60-fold increase in emission in aqueous

solution upon binding to VDPs.

High sensitivity for VDPs with no significant

Specificity interference from other biological thiols, amino
acids, or inorganic salts.
o Low cytotoxicity reported in HepG2 and HelLa
Toxicity

cells.

Mechanism of Action

AC-green is a B-allyl carbamate-based probe. Its fluorescence is quenched in its unbound

state. Upon interaction with the vicinal dithiol groups of a target protein, a reaction is triggered

that releases the fluorophore from the quenching moiety, resulting in a significant increase in

fluorescence intensity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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